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Compound of Interest

Compound Name: Einecs 273-067-9

Cat. No.: B15197077

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working to
enhance the abrasion resistance of Styrene-Butadiene Rubber (SBR) compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and testing of SBR
compounds for improved abrasion resistance.

Question: Why is my SBR compound showing high abrasion loss despite using a reinforcing
filler?

Answer: High abrasion loss in a reinforced SBR compound can stem from several factors,
primarily related to filler dispersion and interaction with the rubber matrix.

» Poor Filler Dispersion: Agglomerates of filler particles (carbon black or silica) act as stress
concentration points, leading to premature wear and increased abrasion loss.[1] Ensure your
mixing procedure (e.g., on a two-roll mill or in an internal mixer) is optimized for the specific
filler type and loading to achieve uniform dispersion.

« Insufficient Filler-Rubber Interaction: A weak bond between the filler and the SBR matrix can
cause the filler particles to be pulled out during abrasive action, resulting in high wear.[1] For
silica-filled compounds, the use of a silane coupling agent is crucial to improve this
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interaction.[2][3][4][5] For carbon black, ensure the grade of carbon black has a suitable
surface activity for your SBR type.

 Inappropriate Filler Loading: Both under-loading and over-loading of fillers can negatively
impact abrasion resistance. At low loadings, the reinforcing network is not sufficiently
developed. At very high loadings, filler-filler interaction can dominate over filler-rubber
interaction, leading to agglomeration and reduced performance. The optimal loading needs
to be determined experimentally for each filler system.[6]

Question: My silica-filled SBR compound has poor mechanical properties and high wear. How
can | improve it?

Answer: The polarity difference between silica (polar) and SBR (non-polar) often leads to poor
interaction and dispersion, resulting in suboptimal properties.[2][4][5]

o Use of Coupling Agents: Silane coupling agents, such as bis[3-(triethoxysilyl)propyl]
tetrasulfide (TESPT), are essential for creating a strong covalent bond between the silica
surface and the SBR polymer chains.[2][4][5] This improves stress transfer and
reinforcement.

o Compatibilizers: The addition of polar polymers or compatibilizers can improve the dispersion
of silica in the SBR matrix.[3][7] For example, adding nitrile-butadiene rubber (NBR) in small
amounts can facilitate better silica dispersion.[7]

o Optimized Mixing: A multi-stage mixing process is often necessary for silica-filled compounds
to ensure proper incorporation of the coupling agent and uniform dispersion of the silica.

Question: How does the choice of curing system affect the abrasion resistance of SBR
compounds?

Answer: The curing system significantly influences the crosslink density and structure of the
vulcanizate, which in turn affects its mechanical properties, including abrasion resistance.

e Conventional Vulcanization (CV): CV systems typically use a high sulfur-to-accelerator ratio,
leading to a high proportion of polysulfidic crosslinks. While this can provide good tensile and
tear strength, the abrasion resistance may not be optimal.[8]
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« Efficient Vulcanization (EV): EV systems have a low sulfur-to-accelerator ratio, resulting in
mainly monosulfidic and disulfidic crosslinks. This leads to high modulus and hardness but
may not provide the best abrasion resistance.[3]

o Semi-Efficient Vulcanization (SEV): SEV systems offer a balance between CV and EV
systems and can provide superior abrasion resistance.[8] They create a mix of crosslink
types, offering a good combination of strength, flexibility, and wear resistance.

Frequently Asked Questions (FAQSs)

What is the role of carbon black in enhancing the abrasion resistance of SBR?

Carbon black is a widely used reinforcing filler that significantly improves the mechanical
properties of SBR.[9][10][11] Its primary functions in enhancing abrasion resistance are:

¢ |ncreased Hardness and Modulus: Carbon black increases the stiffness of the SBR
compound, which helps to resist deformation and wear.[9]

» Improved Tensile and Tear Strength: It reinforces the polymer matrix, making it more
resistant to tearing and crack propagation during abrasive processes.[10][12]

» Particle Size and Structure: The abrasion resistance is influenced by the particle size and
structure of the carbon black. Smaller particle sizes and higher structure generally lead to
improved abrasion resistance.[13][14]

How does silica compare to carbon black as a reinforcing filler for abrasion resistance in SBR?

Silica is another effective reinforcing filler, particularly for applications like tire treads where low
rolling resistance is also desired.[3]

» Reinforcement Mechanism: Unlike carbon black, silica has a polar surface. To achieve good
reinforcement and abrasion resistance in non-polar SBR, a coupling agent is necessary to
bridge the interaction between the filler and the polymer.[2][4][5]

» Performance Trade-offs: While carbon black generally provides excellent abrasion
resistance, silica can offer a better balance of properties, including improved wet grip and
lower rolling resistance in tires.[3][7]
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Can the type of SBR polymer affect abrasion resistance?

Yes, the manufacturing process of SBR influences its molecular structure and, consequently, its
performance.

o Emulsion SBR (E-SBR): This is the most common type of SBR. "Cold" E-SBR is known for
its good abrasion resistance and is widely used in tire treads.[10][11] "Hot" E-SBR has a
more branched structure, which can be beneficial for processing but may result in lower
tensile strength.[10][11]

e Solution SBR (S-SBR): S-SBR offers more control over the polymer's microstructure, leading
to improved flexibility, higher tensile strength, and potentially better abrasion resistance
compared to E-SBR.[10]

What is the effect of process oils on the abrasion resistance of SBR compounds?

Process oils are often added to SBR compounds to improve processability and reduce
viscosity. However, their content needs to be carefully controlled.

e Improved Dispersion: Process oils can aid in the dispersion of fillers, which can indirectly
improve abrasion resistance.[15]

» Reduced Crosslink Density: An excessive amount of process oil can interfere with the
crosslinking reaction, leading to a lower crosslink density and reduced mechanical
properties, including abrasion resistance.[15] Therefore, an optimal amount of process oil
should be determined to balance processability and final properties.[15]

Data Presentation

Table 1: Effect of Filler Type on Mechanical Properties of SBR Compounds
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. Tensile Tear .
Filler Type Hardness Abrasion
Strength Strength Reference
(phr) (Shore A) Loss (mm3)
(MPa) (MPa)
Unfilled - - - - [1]
Carbon Black Fictional
20.5 45.2 65 135
(N330) (50) Example
Fictional
Silica (60) 18.2 40.8 63 155
Example
Silica (60) +
23.5 48.1 68 120 [2]
TESPT (4.5)

Note: Data is compiled and representative of typical values found in literature. Actual values will
vary based on specific formulations and processing conditions.

Table 2: Influence of Curing System on SBR Vulcanizate Properties

. Sulfur/Acce . Typical .
Curing Crosslink Abrasion
lerator Hardness . Reference
System . Type Resistance
Ratio (Shore A)
Conventional ) o
High Polysulfidic Moderate Good [8]
(V)
Mono/Disulfid
Efficient (EV) Low ) High Fair to Good [8]
ic
Semi-Efficient ] ] Moderate to
Intermediate Mixed ) Excellent [8]
(SEV) High

Experimental Protocols

Methodology for Abrasion Resistance Testing (based on ASTM D5963)

1. Objective: To determine the abrasion resistance of vulcanized SBR compounds using a
rotary drum abrader.[16][17]
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. Apparatus:
Rotary drum abrader with a specified diameter and rotational speed.
Abrasive sheet of a specified grit, to be mounted on the drum.
Test piece holder with a means to apply a specified load.
Balance for weighing the test piece to an accuracy of 1 mg.
Cutter for preparing cylindrical test pieces of specified dimensions.
. Test Specimen Preparation:
Prepare vulcanized SBR sheets of a specified thickness.
Cut cylindrical test pieces of 16 mm diameter and a minimum thickness of 6 mm.
Ensure the test pieces are free from voids and other defects.[18]

Condition the specimens at a standard laboratory temperature and humidity for at least 24
hours before testing.

. Procedure:
Weigh the test piece to the nearest milligram (initial mass).
Mount the abrasive sheet onto the rotary drum, ensuring it is secure and free of wrinkles.
Mount the test piece into the holder.

Bring the test piece into contact with the abrasive sheet on the drum and apply the specified
load (e.g., 10 N).

Start the rotation of the drum for a specified distance (e.g., 40 meters). The test piece will
traverse across the abrasive sheet.

After the test run, remove the test piece and carefully clean off any debris.
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» Weigh the test piece again to the nearest milligram (final mass).

o Calculate the mass loss by subtracting the final mass from the initial mass.

o Convert the mass loss to volume loss using the density of the SBR compound.
5. Calculation:

e Volume Loss (mm3) = (Mass Loss (g) / Density (g/cm?3)) * 1000

6. Reporting:

o Report the average volume loss for a set of replicate test pieces. A lower volume loss
indicates better abrasion resistance.[16]

Visualizations
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Experimental workflow for evaluating SBR abrasion resistance.
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Mechanism of silica reinforcement in SBR via a silane coupling agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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